Cas no 80457-30-3 (Benzamide, N-[(dihexylamino)thioxomethyl]-)

Benzamide, N-[(dihexylamino)thioxomethyl]- structure
80457-30-3 structure
Product Name:Benzamide, N-[(dihexylamino)thioxomethyl]-
CAS No:80457-30-3
MF:C20H32N2OS
MW:348.545884132385
CID:583597
PubChem ID:3701685
Update Time:2025-04-19

Benzamide, N-[(dihexylamino)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(dihexylamino)thioxomethyl]-
    • DHBT
    • N-(dihexylcarbamothioyl)benzamide
    • N'-BENZOYL-N N-DIHEXYLTHIOUREA
    • Benzamide,N-[(dihexylamino)thioxomethyl]
    • N,N-Dihexyl-N'-(benzoyl)thioharnstoff
    • N-[(dihexylamino)thioxomethyl]benzamide
    • N-Benzoyl-N',N'-dihexylthiourea
    • N'-Benzoyl-N,N-dihexylthiourea
    • DTXSID40395245
    • AKOS024373586
    • SCHEMBL5447985
    • N,N-di-n-hexyl-N'-benzoylthiourea
    • 80457-30-3
    • Inchi: 1S/C20H32N2OS/c1-3-5-7-12-16-22(17-13-8-6-4-2)20(24)21-19(23)18-14-10-9-11-15-18/h9-11,14-15H,3-8,12-13,16-17H2,1-2H3,(H,21,23,24)
    • InChI Key: VNOQULZQRFQPDR-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC=CC=1)=O)N(CCCCCC)CCCCCC

Computed Properties

  • Exact Mass: 348.22400
  • Monoisotopic Mass: 348.224
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Melting Point: 61-64 °C
  • Solubility: ethanol: 50 mg/mL, clear
  • PSA: 64.43000
  • LogP: 5.55480

Benzamide, N-[(dihexylamino)thioxomethyl]- Security Information

  • WGK Germany:3
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